3-Butyn-1-ol, 4-(1H-pyrrol-1-yl)-(9CI)
Catalog No.
S1498150
CAS No.
175352-08-6
M.F
C8H9NO
M. Wt
135.16 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
175352-08-6
Product Name
3-Butyn-1-ol, 4-(1H-pyrrol-1-yl)-(9CI)
IUPAC Name
4-pyrrol-1-ylbut-3-yn-1-ol
Molecular Formula
C8H9NO
Molecular Weight
135.16 g/mol
InChI
InChI=1S/C8H9NO/c10-8-4-3-7-9-5-1-2-6-9/h1-2,5-6,10H,4,8H2
InChI Key
HYJQYICMDUJMLF-UHFFFAOYSA-N
SMILES
C1=CN(C=C1)C#CCCO
Synonyms
3-Butyn-1-ol, 4-(1H-pyrrol-1-yl)- (9CI)
Canonical SMILES
C1=CN(C=C1)C#CCCO
XLogP3
0.9
Wikipedia
4-(1H-Pyrrol-1-yl)but-3-yn-1-ol
Dates
Modify: 2023-07-17
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